Cas no 93748-09-5 (2-(4-Fluorophenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-Fluorophenyl)-2-methylpropanenitrile
• CAS No: 93748-09-5
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• MDL: MFCD11036570
• CID: 3040929
• PubChem ID: 21251105
• Update Time: 2024-10-26

2-(4-Fluorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-2-methylpropanenitrile
• 2-(4-fluorophenyl)-2-methylpropionitrile
• AKOS010215025
• CS-0458786
• UOEIWAZNZTXYSC-UHFFFAOYSA-N
• SCHEMBL2534039
• EN300-84028
• MFCD11036570
• 93748-09-5
• G64781
• BS-29809

• MDL： MFCD11036570
• Inchi： 1S/C10H10FN/c1-10(2,7-12)8-3-5-9(11)6-4-8/h3-6H,1-2H3
• InChI Key： UOEIWAZNZTXYSC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C#N)(C)C

Computed Properties

• Exact Mass: 163.079727485g/mol
• Monoisotopic Mass: 163.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes